![molecular formula C22H14N2 B3826770 2-{[4-(phenylethynyl)benzylidene]amino}benzonitrile](/img/structure/B3826770.png)
2-{[4-(phenylethynyl)benzylidene]amino}benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{[4-(phenylethynyl)benzylidene]amino}benzonitrile, also known as DAB-2, is a small molecule inhibitor that has been widely used in scientific research for its ability to selectively inhibit the activity of tyrosine kinases. DAB-2 has shown promise as a potential therapeutic agent for the treatment of various types of cancer, as well as other diseases that are characterized by abnormal tyrosine kinase activity.
Mechanism of Action
2-{[4-(phenylethynyl)benzylidene]amino}benzonitrile works by binding to the ATP-binding site of tyrosine kinases, preventing the transfer of phosphate groups to downstream signaling molecules. This ultimately leads to the inhibition of cell growth and survival pathways that are activated by these kinases.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, this compound has also been shown to have other biochemical and physiological effects. It has been shown to inhibit the activity of platelet-derived growth factor receptor (PDGFR), which is involved in the development of fibrosis and other inflammatory conditions. This compound has also been shown to have neuroprotective effects, potentially making it useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 2-{[4-(phenylethynyl)benzylidene]amino}benzonitrile in lab experiments is its selectivity for tyrosine kinases, which allows for more targeted inhibition of specific signaling pathways. However, one limitation is that this compound may not be effective against all types of cancer or in all patients, as the activity of tyrosine kinases can vary widely between different types of cancer and between individuals.
Future Directions
There are several potential future directions for research on 2-{[4-(phenylethynyl)benzylidene]amino}benzonitrile. One area of interest is the development of combination therapies that include this compound along with other targeted therapies or chemotherapy agents. Another area of interest is the development of more potent and selective tyrosine kinase inhibitors based on the structure of this compound. Finally, further research is needed to better understand the mechanisms of action and potential side effects of this compound in order to optimize its use in clinical settings.
Scientific Research Applications
2-{[4-(phenylethynyl)benzylidene]amino}benzonitrile has been extensively studied for its potential use in cancer therapy. It has been shown to inhibit the activity of several tyrosine kinases that are involved in the growth and survival of cancer cells, including EGFR, HER2, and VEGFR. This compound has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a promising adjuvant therapy for the treatment of cancer.
properties
IUPAC Name |
2-[[4-(2-phenylethynyl)phenyl]methylideneamino]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H14N2/c23-16-21-8-4-5-9-22(21)24-17-20-14-12-19(13-15-20)11-10-18-6-2-1-3-7-18/h1-9,12-15,17H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTUPTLXUJNBDPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C#CC2=CC=C(C=C2)C=NC3=CC=CC=C3C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H14N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.